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Compound of Interest

Compound Name: Neopentyl alcohol

Cat. No.: B147279 Get Quote

Neopentyl alcohol, also known as 2,2-dimethyl-1-propanol, is a flammable solid commonly

used in organic synthesis.[1][2][3] Proper disposal is crucial to ensure laboratory safety and

environmental protection. This guide provides detailed procedures for the safe handling and

disposal of neopentyl alcohol, tailored for researchers, scientists, and drug development

professionals.

Immediate Safety and Handling
Before initiating any disposal procedures, it is imperative to follow these safety precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, chemical-resistant gloves, and a lab coat.[4]

Ventilation: Handle neopentyl alcohol in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of dust or vapors.[2][3][5]

Ignition Sources: Neopentyl alcohol is a flammable solid.[2] Keep it away from open flames,

hot surfaces, sparks, and other potential ignition sources.[1] Use explosion-proof electrical

and lighting equipment.[1]

Spill Management: In case of a spill, sweep up the solid material and place it into a suitable,

labeled container for disposal.[2] Avoid generating dust.[3]

Step-by-Step Disposal Protocol
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Neopentyl alcohol must be disposed of as hazardous waste. It should not be disposed of

down the drain or in regular trash.[6][7]

Waste Collection:

Collect waste neopentyl alcohol in a designated, properly labeled, and sealed container.

The container should be compatible with the chemical and clearly marked as "Hazardous

Waste" with the full chemical name ("Neopentyl Alcohol" or "2,2-Dimethyl-1-propanol").

Do not mix neopentyl alcohol with other waste streams unless specifically instructed to

do so by your institution's environmental health and safety (EHS) department.

Storage:

Store the hazardous waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[2][3]

Ensure the container is tightly closed to prevent the release of vapors.[5]

Arrange for Professional Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal

company to arrange for pickup and disposal.

The primary recommended method of disposal is incineration in a chemical incinerator

equipped with an afterburner and scrubber.[1][8]

All federal, state, and local environmental regulations must be strictly followed.[1][8]

Quantitative Data Summary
The following table summarizes key quantitative data for neopentyl alcohol, extracted from

safety data sheets.
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Property Value

CAS Number 75-84-3

Molecular Formula C5H12O

Molecular Weight 88.15 g/mol

Appearance Colorless waxy crystalline solid

Melting Point 52-56 °C (125.6-132.8 °F)

Boiling Point 113-114 °C (235.4-237.2 °F)

Flash Point 37 °C (98.6 °F) (closed cup)

Solubility Soluble in water

Data sourced from multiple safety data sheets.[1][2][3][4][5]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of neopentyl
alcohol.
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Caption: Workflow for the safe disposal of neopentyl alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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